Cas no 2098104-03-9 (1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide)

• Product Name: 1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide
• CAS No: 2098104-03-9
• MF: C₁₁H₁₄N₄S
• MW: 234.320660114288
• CID: 5728712
• PubChem ID: 121211209
• Update Time: 2023-10-27

1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• F2198-1074
• 2098104-03-9
• AKOS026721313
• 1-isopropyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide
• 1H-Pyrazole-5-carboximidamide, 1-(1-methylethyl)-3-(3-thienyl)-

• Inchi： 1S/C11H14N4S/c1-7(2)15-10(11(12)13)5-9(14-15)8-3-4-16-6-8/h3-7H,1-2H3,(H3,12,13)
• InChI Key： JTXSYVLRVOIUKY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(=N)N)N(C(C)C)N=1

Computed Properties

• Exact Mass: 234.09391764g/mol
• Monoisotopic Mass: 234.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 367.8±52.0 °C(Predicted)
• pka: 10?+-.0.50(Predicted)